![molecular formula C3H6N4O B2511716 (2-Methyl-5-tetrazolyl)methanol CAS No. 55408-40-7](/img/structure/B2511716.png)
(2-Methyl-5-tetrazolyl)methanol
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Overview
Description
“(2-Methyl-5-tetrazolyl)methanol” is a heterocyclic organic compound . It has the molecular formula C3H6N4O and a molecular weight of 114.11 g/mol .
Synthesis Analysis
The synthesis of tetrazole derivatives, such as “this compound”, has been a subject of interest in medicinal chemistry . The most direct and convenient route to 5-substituted-1H-tetrazoles is [2+3]-cycloaddition between a nitrile and an azide .Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code1S/C3H6N4O/c1-7-5-3(2-8)4-6-7/h8H,2H2,1H3
. Physical And Chemical Properties Analysis
“this compound” is a solid at room temperature . The exact values for its density, boiling point, melting point, and flash point are not available .Scientific Research Applications
Utilization in Chemical Synthesis and Catalysis
Methanol serves as a significant hydrogen source and C1 synthon in chemical synthesis, highlighting its value in organic synthesis and energy technologies. It finds application in the selective N-methylation of amines using RuCl3.xH2O as a catalyst, demonstrating the synthesis of pharmaceutical agents through late-stage functionalization. This method underscores methanol's role in the synthesis of N-methylated products, showcasing its utility in producing drug molecules and key pharmaceutical intermediates (Sarki et al., 2021).
In Energetic Materials Development
Research on Co(II) and tetrazole derivatives has yielded a solvent-free energetic coordination polymer with potential as a safe explosive. This compound exhibits significant impact sensitivity and friction sensitivity, indicating its application in the field of energetic materials and highlighting the versatile roles of methanol and tetrazole derivatives in synthesizing compounds with potential utility in defense (Wu et al., 2019).
In Biological Systems Engineering
Methanol's role extends into the biological engineering domain, where it has been utilized as a substrate for producing chemicals and fuels. Efforts to engineer Escherichia coli for methanol utilization have shown promise, with methanol being converted into biomass components. This application signifies the potential of methanol as a feedstock in microbial bioproduction systems, paving the way for the synthesis of valuable metabolites and specialty chemicals (Whitaker et al., 2017).
In Coordination Chemistry and Material Science
The synthesis of novel palladium(II) complexes featuring tetrazolylacetic acids and their esters has been explored, revealing insights into the coordination chemistry of methanol with metal complexes. This research highlights the utility of methanol in forming water-soluble palladium complexes, indicating its significance in the development of new materials and catalysts (Protas et al., 2017).
Safety and Hazards
Mechanism of Action
Target of Action
Tetrazoles, the core structure of this compound, are known to act as nonclassical bioisosteres of carboxylic acids . This suggests that (2-Methyl-5-tetrazolyl)methanol may interact with biological targets in a similar manner to carboxylic acids.
Mode of Action
Tetrazoles are known to possess both electron-donating and electron-withdrawing properties . The planar structure of tetrazole favors stabilization of electrostatic repulsion of negatively charged ions by delocalization of electrons, which is advantageous for receptor–ligand interactions . This suggests that this compound may interact with its targets through similar mechanisms.
Biochemical Pathways
Tetrazoles are known to have a wide range of biological activities, including antibacterial, antifungal, antitumor, analgesic, antinociceptive, antimycobacterial, antidiabetic, anticonvulsant, cyclooxygenase inhibitory, anti-inflammatory, and antihypertensive activities . This suggests that this compound may affect multiple biochemical pathways related to these activities.
Pharmacokinetics
Tetrazolate anions are more soluble in lipids than carboxylic acids, which allows medicine molecules to penetrate more easily through cell membranes . This suggests that this compound may have favorable bioavailability due to its potential lipid solubility.
Result of Action
Given the wide range of biological activities associated with tetrazoles , it can be inferred that this compound may have diverse molecular and cellular effects depending on the specific targets and pathways it interacts with.
Properties
IUPAC Name |
(2-methyltetrazol-5-yl)methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H6N4O/c1-7-5-3(2-8)4-6-7/h8H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XUJXRLKUQPFUOU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1N=C(N=N1)CO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H6N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
114.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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